N-(3-acetylphenyl)-2-(3-(3-bromophenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[3-(3-bromophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H16BrN3O3/c1-13(25)14-4-3-7-17(11-14)22-19(26)12-24-20(27)9-8-18(23-24)15-5-2-6-16(21)10-15/h2-11H,12H2,1H3,(H,22,26)
• InChI Key: VFGLFDJQJKKAGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC(=CC=C3)Br
• Molecular Formula: C20H16BrN3O3
• Molecular Weight: 426.3 g/mol
• CAS No.: 899989-72-1

Description

N-(3-acetylphenyl)-2-(3-(3-bromophenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16BrN3O3 and its molecular weight is 426.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Chemical Entities

• A study on the synthesis of new classes of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives revealed a general route for producing pyridazin-3-one derivatives with excellent yield. These compounds were further utilized to synthesize fused azines and naphthyridine derivatives, indicating their potential as intermediates for further chemical modifications (Ibrahim & Behbehani, 2014).

Antimicrobial Activity

• Research into novel sulphonamide derivatives, including acetamide derivatives, showed good antimicrobial activity. This suggests the potential of such compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

Drug Metabolism Pathway Exploration

• Another study highlighted the conversion of acetaminophen to the bioactive N-acylphenolamine AM404 via fatty acid amide hydrolase-dependent arachidonic acid conjugation in the nervous system, revealing a novel drug metabolism pathway (Högestätt et al., 2005).

Antimicrobial and Antifungal Activity

• Novel derivatives of 2-hydrazinyl-N-N, diphenyl acetamide synthesized from diphenylamine showed significant antimicrobial and antifungal activities. This indicates their potential as leads for the development of new antimicrobial and antifungal agents (Kumar & Mishra, 2015).

Improvement and Synthesis Techniques

• Improvements in the synthesis of N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide were explored, resulting in a high yield and purity of the title compound. This study presents a safer, convenient, and cost-effective method suitable for scaling up production (Fenga, 2007).